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Compound of Interest

Compound Name:
3-Chloro-4-fluoro-3'-

iodobenzophenone

CAS No.: 951890-19-0

Cat. No.: B1358997

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Halogenated benzophenones, a class of aromatic ketones characterized by a

diphenylmethanone scaffold bearing one or more halogen substituents, have garnered

significant attention in the scientific community for their diverse biological activities. These

compounds, some of which are utilized as UV filters in sunscreens and industrial products,

have demonstrated a range of effects in biological systems, from therapeutic potentials such as

antimicrobial and anti-inflammatory action to concerns regarding endocrine disruption. This

technical guide provides a comprehensive overview of the current understanding of the

biological activities of halogenated benzophenones, with a focus on quantitative data, detailed

experimental methodologies, and the underlying signaling pathways.

Anti-inflammatory Activity
Certain halogenated benzophenones have been investigated for their potential to mitigate

inflammatory responses. The primary mechanism appears to be the inhibition of key
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inflammatory mediators.

Quantitative Data: Anti-inflammatory Activity

Compound Assay
Target
Organism/Cell
Line

IC50/EC50 Reference

(4-[(2-

aminophenyl)ami

no]-2-

chlorophenyl)(2-

methylphenyl)me

thanone

Inhibition of IL-1β

release
Human PBMCs 14 nM [1]

(4-[(2-

aminophenyl)ami

no]-2-

chlorophenyl)(2-

methylphenyl)me

thanone

Inhibition of TNF-

α release
Human PBMCs 6 nM [1]

(4-[(2-

aminophenyl)ami

no]-2-

chlorophenyl)(2-

methylphenyl)me

thanone

p38 MAP Kinase

Inhibition
Enzyme Assay 10 nM [1]

Experimental Protocol: p38 MAP Kinase Inhibition Assay
This protocol is adapted from methodologies used to assess the inhibition of p38 MAP kinase,

a key enzyme in the inflammatory signaling cascade.

Objective: To determine the in vitro inhibitory activity of a halogenated benzophenone against

p38 MAP kinase.

Materials:
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Recombinant human p38α MAP kinase

ATF2 (Activating Transcription Factor 2) substrate peptide

Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1 mM Na3VO4, 2 mM DTT)

ATP (Adenosine triphosphate)

Test compound (halogenated benzophenone) dissolved in DMSO

Positive control inhibitor (e.g., SB 203580)

96-well microplate

ADP-Glo™ Kinase Assay kit or similar detection system

Plate reader capable of luminescence detection

Procedure:

Prepare a serial dilution of the test compound and the positive control in DMSO.

In a 96-well plate, add the kinase buffer.

Add the test compound or positive control to the respective wells. Include a DMSO-only

control.

Add the p38α MAP kinase to all wells except for the negative control wells.

Add the ATF2 substrate to all wells.

Initiate the kinase reaction by adding ATP to all wells.

Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay kit according to the manufacturer's instructions.

Read the luminescence on a plate reader.
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Calculate the percent inhibition for each concentration of the test compound and determine

the IC50 value.

Signaling Pathway: Inhibition of p38 MAPK Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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